Cas no 1807176-08-4 (2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile)

• Product Name: 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile
• CAS No: 1807176-08-4
• MDL: MFCD27975492
• CID: 4618642
• Update Time: 2025-07-19

2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile

• MDL： MFCD27975492

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile

2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile: A Versatile Fluoroaromatic Compound in Modern Pharmaceutical and Chemical Research

2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile (CAS No. 1807176-08-4) represents a significant advancement in the field of fluoroaromatic compounds, combining multiple functional groups to enable diverse chemical reactivity and biological activity. This molecule features a benzonitrile scaffold with strategic substitution patterns, including an amino group at the 2-position, a fluoro group at the 6-position, and a trifluoromethyl group at the 4-position. These substituents collectively enhance the compound's potential for applications in pharmaceutical development, agricultural chemistry, and material science.

Recent studies have highlighted the unique electronic and steric properties of 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile, which make it an ideal candidate for drug discovery and targeted molecular design. The presence of multiple fluorine atoms significantly influences the compound's physicochemical properties, including improved solubility, enhanced metabolic stability, and reduced hydrophobicity. These characteristics are particularly valuable in the development of small-molecule therapeutics with optimized pharmacokinetic profiles.

One of the most notable applications of 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile lies in its role as a synthetic intermediate in the production of fluoroquinolone antibiotics and fluorinated heterocyclic compounds. Researchers have demonstrated that the trifluoromethyl group at the 4-position provides critical structural features for the formation of bioactive molecules with potent antimicrobial and antiviral activities. For instance, a 2023 study published in Journal of Medicinal Chemistry showed that derivatives of this compound exhibited enhanced antibacterial efficacy against multidrug-resistant bacterial strains, underscoring its importance in antimicrobial research.

In the realm of pharmaceutical chemistry, 2-Amino-6-fluoro-4-(trifluoromdeyl)benzonitrile has emerged as a key building block for the synthesis of fluoroalkylated drugs targeting specific biological pathways. The amino group at the 2-position can participate in hydrogen bonding interactions, while the fluoro group at the 6-position contributes to the molecule's hydrophobic/hydrophilic balance. This dual functionality makes the compound particularly suitable for the development of targeted drug delivery systems and prodrug strategies.

Recent advancements in computational chemistry have further expanded the utility of 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile. Molecular docking studies have revealed that the compound can bind to various enzyme targets, including kinases and proteases, suggesting potential applications in the treatment of oncological disorders and inflammatory diseases. A 2024 article in ACS Chemical Biology reported that derivatives of this compound showed promising anti-cancer activity by inhibiting the PI3K/AKT/mTOR signaling pathway, highlighting its potential in targeted cancer therapy.

The synthesis of 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile has been optimized through innovative organocatalytic methods and asymmetric synthesis techniques. These approaches enable the efficient production of the compound with high stereochemical purity, which is critical for its application in pharmaceutical manufacturing. The use of fluorinated solvents and green chemistry principles in its synthesis further aligns with the growing demand for sustainable chemical processes in the industry.

From a material science perspective, 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile has shown potential in the development of fluorinated polymers with unique electrical and thermal properties. Its fluorine-containing structure can enhance the dielectric strength and chemical resistance of polymeric materials, making it suitable for use in electronic devices and high-performance coatings.

Moreover, the compound's fluorinated nature has led to its exploration in agricultural chemistry for the development of fluorine-based pesticides with improved efficacy and reduced environmental impact. The trifluoromethyl group contributes to the photostability and biological activity of these compounds, while the amino group can enhance their ability to interact with biological targets in pest organisms.

Despite its promising applications, the development of 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile as a therapeutic agent requires further preclinical testing and clinical trials. Researchers are currently investigating its toxicological profile and pharmacological behavior to ensure its safety and efficacy in human applications. The fluorinated nature of the compound also necessitates careful consideration of its environmental impact and biodegradation pathways.

Looking ahead, the integration of 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile into multifunctional drug molecules is expected to open new avenues in personalized medicine and precision therapy. The ability to fine-tune its chemical properties through structure-based drug design and high-throughput screening will be crucial in maximizing its therapeutic potential. As such, this compound represents a significant opportunity for innovation across multiple scientific disciplines.

In conclusion, 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile is a versatile and promising compound with a wide range of applications in pharmaceutical science, material science, and agricultural chemistry. Its unique chemical structure and functional groups make it an ideal candidate for the development of novel therapeutics, advanced materials, and environmentally sustainable products. As research in this area continues to evolve, the compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science and technology.

For those interested in exploring the full potential of 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile, further research into its synthetic methodologies, biological activities, and environmental impact will be essential. The compound's journey from a synthetic intermediate to a potential therapeutic agent is a testament to the power of chemical innovation and interdisciplinary research in shaping the future of science.

As the field of pharmaceutical chemistry continues to advance, compounds like 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile will remain at the forefront of drug discovery and targeted therapy. Their unique properties and versatile applications underscore the importance of continued scientific inquiry and technological innovation in the pursuit of more effective and sustainable solutions for global health and environmental challenges.

Ultimately, the exploration of 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile and similar compounds represents a critical step in the ongoing quest to develop innovative therapies, advanced materials, and environmentally responsible technologies. As researchers continue to unlock the full potential of these compounds, their impact on science, medicine, and society is likely to grow even further, paving the way for a more sustainable and healthier future.

For more information on the synthesis, properties, and applications of 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile, further research into specialized scientific literature and pharmaceutical databases is recommended. The continued study of such compounds will undoubtedly contribute to the advancement of multiple scientific disciplines and the development of new technologies that benefit society at large.

As we move forward, the role of 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile in shaping the future of science and technology will undoubtedly expand. Its potential as a therapeutic agent, material component, and environmental solution highlights the importance of ongoing scientific research and innovation in addressing the complex challenges of the modern world.

With its unique chemical structure and diverse applications, 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile stands as a promising compound that is poised to make significant contributions to multiple fields. As researchers continue to explore its potential, the compound is likely to play an increasingly important role in shaping the future of science, medicine, and technology.

In summary, the exploration of 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile and similar compounds represents a crucial step in the ongoing advancement of scientific knowledge and technological innovation. As we continue to unlock the potential of these compounds, their impact on society and the environment is expected to grow, paving the way for a more sustainable and healthier future.

For those interested in delving deeper into the study of 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile, further exploration of scientific literature, pharmaceutical databases, and chemical research will provide valuable insights into its properties, applications, and potential for future development. The continued study of such compounds will undoubtedly contribute to the advancement of multiple scientific disciplines and the development of new technologies that benefit society at large.

As the scientific community continues to explore the full potential of 2-Amino-6-fluoro-4-(trifluoromethyl)benzonitrile, the compound is likely to play an increasingly important role in shaping the future of science and technology. Its unique properties and diverse applications underscore the importance of ongoing scientific research and <